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Speed of Kill Comparison

Parasite Product
Efficacy
at 8h

Efficacy
at 12h

Efficacy
at 24h

Study
Duration

Citation

Dermacentor
reticulatus (Tick)

Sarolaner ≥75.6% Not
Specified

100% Day 0
(treatment of

existing
infestation)

[1]

Imidacloprid
+ Permethrin

No
significant

reduction

No
significant

reduction

48.1% [1]

Rhipicephalus
sanguineus (Tick)

Sarolaner >94% >99% >99% Day 0

(treatment of
existing

infestation)

[2]

Rhipicephalus
sanguineus (Tick)

Sarolaner 94.7% 100% 100% 48h post-

treatment
(against pre-

attached ticks)

[3]
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Parasite Product
Efficacy
at 8h

Efficacy
at 12h

Efficacy
at 24h

Study
Duration

Citation

Imidacloprid

+ Permethrin

36.9% (at

2h)

63.3% 80.1% [3]

Ctenocephalides
felis (Flea)

Sarolaner ≥98.8% ~100% 100% 35 days

(against
weekly re-

infestations)

[4]

Residual Efficacy Over Time

This table shows how sarolaner maintains a rapid speed of kill for at least 35 days after a single dose, which

is crucial for breaking the parasite life cycle.

Time
Point

Sarolaner Efficacy at 24h
(against ticks)

Imidacloprid + Permethrin Efficacy at 24h (against
ticks)

Day 7 ≥95.8% Significantly lower than sarolaner [1]

Day 35 ≥95.8% Declined to <45% (based on a comparison with

another oral product) [2]

Experimental Protocol Overview

The data in the tables above were generated under standardized, controlled conditions. Here are the key

methodological details from the cited studies:

Study Design: All studies were masked, randomized, and placebo-controlled [1] [2] [4]. This

means the personnel counting parasites did not know which treatment each dog had received, and
dogs were randomly assigned to treatment groups to avoid bias.

Animals: The studies used purpose-bred dogs (such as Beagles) that were confirmed to be good
hosts for parasites [1] [2].
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Parasite Infestation: Dogs were infested with a known number of unfed adult ticks or fleas (e.g., 50

ticks or 100 fleas) before treatment and again weekly after treatment to test residual efficacy [1] [2]
[4].

Parasite Assessment: Live parasites were counted through careful, systematic combing of the entire
dog. Counts were performed at precise intervals after treatment and re-infestation (e.g., 8, 12, and 24

hours) [1] [4].
Efficacy Calculation: Efficacy was determined at each time point by comparing the mean live

parasite counts on treated dogs to those on placebo-treated dogs, using Abbott's formula [1] [5].
Statistical Analysis: Data were analyzed using appropriate statistical models (e.g., mixed linear

models in SAS) with a significance level of α = 0.05 [1] [2].

Visualizing the Comparative Efficacy

The following diagram illustrates the overall finding from the research, showing sarolaner's faster onset of

action and more sustained speed of kill.

Sarolaner (Systemic) Imidacloprid + Permethrin (Topical)

Treatment Administration
(Day 0)

Rapid systemic distribution
via bloodstream

Cutaneous distribution
across skin surface

Tick feeds, receives
dose of active ingredient

Rapid kill: >90% efficacy
within 8-12 hours

Sustained high efficacy
(>95%) for 35 days

Tick must contact
active ingredient on skin

Slower, inconsistent kill
Low efficacy at 24h

Residual efficacy declines
significantly over time
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Click to download full resolution via product page

The data consistently demonstrates that sarolaner provides a faster and more reliable speed of kill against

both ticks and fleas compared to imidacloprid + permethrin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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